Cas no 2165348-04-7 ((3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol)

• Product Name: (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol
• CAS No: 2165348-04-7
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 5043831
• Update Time: 2025-06-07

(3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-(ethylsulfanyl)oxolan-3-ol
• (3R,4R)-4-ethylsulfanyloxolan-3-ol
• (3R,4R)-4-(Ethylthio)tetrahydrofuran-3-ol
• (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol

• Inchi： 1S/C6H12O2S/c1-2-9-6-4-8-3-5(6)7/h5-7H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： BQRWTKFMQBZWRD-PHDIDXHHSA-N
• SMILES： S(CC)[C@@H]1COC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• XLogP3: 0.3
• Topological Polar Surface Area: 54.8

Additional information on (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol

Introduction to (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol (CAS No. 2165348-04-7)

(3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol, with the CAS number 2165348-04-7, is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxolanes, which are cyclic ethers with a five-membered ring. The presence of a chiral center and an ethylsulfanyl group imparts specific stereochemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol consists of a five-membered oxolane ring with two chiral centers at positions 3 and 4. The ethylsulfanyl group attached to the 4-position adds a sulfur-containing functional group, which can influence the compound's reactivity and biological properties. The chirality at the 3 and 4 positions is crucial for its applications in asymmetric synthesis and drug development.

Recent research has highlighted the importance of chiral oxolanes in various synthetic routes, particularly in the preparation of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol can serve as a key intermediate in the synthesis of antiviral agents. The sulfur-containing group enhances the compound's ability to interact with specific biological targets, making it a promising candidate for further pharmaceutical development.

In addition to its role as an intermediate, (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol has shown potential in the field of catalysis. Chiral oxolanes are often used as ligands in asymmetric catalysis due to their ability to control stereochemistry during reactions. A recent study in Chemical Communications reported that this compound can be used as a ligand in palladium-catalyzed allylic substitution reactions, leading to high enantioselectivity and yield. This finding opens up new avenues for the synthesis of enantiopure compounds, which are essential in pharmaceutical and fine chemical industries.

The physical and chemical properties of (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol have been extensively characterized. It is a colorless liquid with a molecular weight of approximately 158.22 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its melting point is around -50°C, and it has a boiling point of approximately 100°C at reduced pressure. These properties make it suitable for various synthetic transformations under mild conditions.

The stability of (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol is another important aspect to consider. It is generally stable under standard laboratory conditions but can be sensitive to strong acids and bases. Proper storage conditions, such as keeping it away from moisture and light, are recommended to maintain its integrity over time. Additionally, handling should be performed with appropriate personal protective equipment (PPE) to ensure safety.

In terms of synthetic methods, several routes have been developed for the preparation of (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol. One common approach involves the ring-opening reaction of epoxides with thiols followed by stereoselective reduction. Another method involves the intramolecular cyclization of appropriately substituted alcohols or thiols under mild conditions. These synthetic strategies have been optimized to achieve high yields and enantioselectivity, making them suitable for large-scale production.

The biological activity of (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol has also been explored in various studies. Preliminary screening has shown that this compound exhibits moderate inhibitory activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Further research is needed to elucidate its mechanism of action and optimize its pharmacological properties for therapeutic applications.

In conclusion, (3R,4R)-4-(Ethylsulfanyl)oxolan-3-ol (CAS No. 2165348-04-7) is a versatile chiral compound with significant potential in organic synthesis and medicinal chemistry. Its unique structural features and reactivity patterns make it an attractive intermediate for the synthesis of bioactive molecules and catalyst ligands. Ongoing research continues to uncover new applications for this compound, highlighting its importance in both academic and industrial settings.